- Preparation of 3,4-substituted piperidine derivatives as renin inhibitors for treatment of cardiovascular events and renal insufficiency, World Intellectual Property Organization, , ,
Cas no 929000-14-6 (Methyl 5-bromo-2-(methylthio)benzoate)
929000-14-6 structure
Product Name:Methyl 5-bromo-2-(methylthio)benzoate
CAS No:929000-14-6
MF:C9H9BrO2S
MW:261.135560750961
MDL:MFCD09258758
CID:857730
PubChem ID:26966744
Update Time:2024-10-26
Methyl 5-bromo-2-(methylthio)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-bromo-2-(methylthio)benzoate
- METHYL 5-BROMO-2(METHYLTHIO)BENZOATE
- methyl 5-bromo-2-methylsulfanylbenzoate
- Methyl5-bromo-2-(methylthio)benzoate
- DA-00709
- AKOS015834748
- Methyl 5-bromo-2-methylthiobenzoate
- AS-43727
- DTXSID40650321
- SCHEMBL424811
- AUJZLQVDLUTYLJ-UHFFFAOYSA-N
- methyl 5-bromo-2-(methylsulfanyl)benzoate
- 929000-14-6
- MFCD09258758
-
- MDL： MFCD09258758
- Inchi： 1S/C9H9BrO2S/c1-12-9(11)7-5-6(10)3-4-8(7)13-2/h3-5H,1-2H3
- InChI Key： AUJZLQVDLUTYLJ-UHFFFAOYSA-N
- SMILES： O=C(C1C(SC)=CC=C(Br)C=1)OC
Computed Properties
- Exact Mass: 259.95100
- Monoisotopic Mass: 259.95066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 51.60000
- LogP: 2.95760
Methyl 5-bromo-2-(methylthio)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR3744-1g |
Methyl 5-bromo-2-(methylthio)benzoate |
929000-14-6 | 98% | 1g |
£87.00 | 2025-02-20 | |
| Apollo Scientific | OR3744-5g |
Methyl 5-bromo-2-(methylthio)benzoate |
929000-14-6 | 98% | 5g |
£289.00 | 2025-02-20 | |
| abcr | AB245963-1 g |
Methyl 5-bromo-2-(methylthio)benzoate, 98%; . |
929000-14-6 | 98% | 1g |
€152.50 | 2023-05-20 | |
| abcr | AB245963-5 g |
Methyl 5-bromo-2-(methylthio)benzoate, 98%; . |
929000-14-6 | 98% | 5g |
€467.00 | 2023-05-20 | |
| TRC | M295863-100mg |
Methyl 5-bromo-2-(methylthio)benzoate |
929000-14-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | M295863-250mg |
Methyl 5-bromo-2-(methylthio)benzoate |
929000-14-6 | 250mg |
$69.00 | 2023-05-18 | ||
| TRC | M295863-500mg |
Methyl 5-bromo-2-(methylthio)benzoate |
929000-14-6 | 500mg |
$98.00 | 2023-05-18 | ||
| TRC | M295863-1g |
Methyl 5-bromo-2-(methylthio)benzoate |
929000-14-6 | 1g |
$144.00 | 2023-05-18 | ||
| Ambeed | A659659-250mg |
Methyl 5-bromo-2-(methylthio)benzoate |
929000-14-6 | 98% | 250mg |
$33.0 | 2025-04-15 | |
| Ambeed | A659659-1g |
Methyl 5-bromo-2-(methylthio)benzoate |
929000-14-6 | 98% | 1g |
$64.0 | 2025-04-15 |
Methyl 5-bromo-2-(methylthio)benzoate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 1 h, rt
1.2 Reagents: Sodium hydride Solvents: Dimethylformamide ; 16 h, rt → 70 °C; 70 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Ethyl acetate , Water
1.2 Reagents: Sodium hydride Solvents: Dimethylformamide ; 16 h, rt → 70 °C; 70 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Ethyl acetate , Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 0 °C; rt; 4 h, 80 °C
Reference
- Benzoxazinone compounds as KLK5/7 dual inhibitors, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
Reference
- Preparation of 3,4-substituted piperidines as renin inhibitors for treatment of cardiovascular events and renal insufficiency, Argentina, , ,
Methyl 5-bromo-2-(methylthio)benzoate Raw materials
Methyl 5-bromo-2-(methylthio)benzoate Preparation Products
Methyl 5-bromo-2-(methylthio)benzoate Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
929000-14-6 (Methyl 5-bromo-2-(methylthio)benzoate) Related Products
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- 89574-81-2(2-Naphthalenecarboxylic acid, 3-(methylthio)-, methyl ester)
- 918328-04-8(Ethyl 4-bromo-2-(methylthio)benzoate)
- 62176-40-3(Benzoic acid, 5-bromo-2-(methylthio)-)
- 832725-90-3(Benzoic acid, 5-bromo-2-[(4-hydroxyphenyl)thio]-, phenyl ester)
- 20076-95-3(2-[(3-Bromophenyl)thio]Benzoic acid)
- 49590-24-1(Bis(2-hydroxymethylphenyl)sulfide)
- 63743-92-0(Ethyl 2-[(2-bromophenyl)sulfanyl]benzoate)
- 1442-00-8(Benzoic acid,2-(methylthio)-, ethyl ester)
- 3704-28-7(Methyl 2-(methylthio)benzoate)
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